Nickel hypophosphite hexahydrate

• CAS No.: 13477-97-9
• Molecular Formula: H12NiO10P2
• Molecular Weight: 292.73 g/mol
• InChI: InChI=1S/Ni.2HO2P.6H2O/c;2*1-3-2;;;;;;/h;2*(H,1,2);6*1H2/q+2;;;;;;;;/p-2
• InChI Key: OFWQYFSMYVEOSZ-UHFFFAOYSA-L
• Canonical SMILES: O.O.O.O.O.O.[O-]P=O.[O-]P=O.[Ni+2]

Description

Nickel hypophosphite hexahydrate is a chemical compound with the formula Ni(H₂PO₂)₂·6H₂O. It is a green cubic crystal that is soluble in cold water. This compound is primarily used in electroless nickel plating, which is a method of depositing a nickel-phosphorus alloy onto a substrate without the use of an electric current .

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel hypophosphite hexahydrate can be synthesized through a hydrothermal route using nickel chloride, sodium hypophosphite, and white phosphorus as reactants at 170°C . Another method involves reacting a solution of sodium hypophosphite and nickel sulfate at 150°C in an autoclave to produce nickel phosphide nanoparticles .

Industrial Production Methods: In industrial settings, this compound is often produced by reacting nickel chloride hexahydrate with sodium hypophosphite monohydrate. The reaction is typically carried out in an aqueous solution, followed by crystallization to obtain the hexahydrate form .

Chemical Reactions Analysis

Types of Reactions: Nickel hypophosphite hexahydrate undergoes various chemical reactions, including:

Reduction: It can be reduced to form nickel phosphide nanoparticles.

Oxidation: It can participate in oxidation reactions, although specific conditions and reagents are less commonly documented.

Common Reagents and Conditions:

Reduction: Sodium hypophosphite is commonly used as a reducing agent in the preparation of nickel phosphide catalysts.

Major Products:

Nickel Phosphide: Reduction of this compound typically yields nickel phosphide (Ni₂P) nanoparticles.

Scientific Research Applications

Electroless Nickel Plating

Overview
Nickel hypophosphite hexahydrate is primarily utilized in electroless nickel plating processes. This method allows for a uniform deposition of nickel onto various substrates without the need for electrical current, making it suitable for complex geometries.

Advantages

• Purity : The use of nickel hypophosphite minimizes the introduction of impurities such as sodium and sulfate ions, which can adversely affect the quality of the plating baths. This results in longer bath life and improved deposit quality .
• Efficiency : The process can be conducted at lower temperatures and provides better control over the deposition rate compared to traditional methods using nickel sulfate .

Case Study
A study demonstrated that using nickel hypophosphite in electroless nickel baths resulted in deposits with superior hardness and corrosion resistance compared to those produced with conventional nickel sulfate solutions. The absence of sulfate ions eliminated sludge formation during processing, enhancing operational efficiency .

Catalytic Applications

Overview
Nickel hypophosphite serves as a catalyst in organic synthesis reactions. Its unique properties enable it to facilitate various chemical transformations efficiently.

Applications

• Organic Synthesis : Nickel hypophosphite is employed in reactions such as hydrogenation and coupling processes due to its ability to activate hydrogen molecules .
• Ceramics and Colorants : In the ceramic industry, it is used as a colorant and additive to enhance the properties of glazes, providing vibrant colors while maintaining thermal stability during firing .

Material Science

Overview
The compound is also explored for its potential applications in material science, particularly in the development of new materials with enhanced properties.

Applications

• Nanostructured Materials : Research indicates that nickel hypophosphite can be used to produce nanostructured nickel coatings with tailored properties for specific applications such as electronics and aerospace .
• Composite Materials : Incorporating nickel hypophosphite into polymer matrices has shown promise in improving mechanical properties and thermal stability of composites used in various industrial applications .

Data Summary

The following table summarizes key characteristics and applications of this compound:

Property/Characteristic	Value/Description
Chemical Formula	Ni(H₂PO₂)₂·6H₂O
Molar Mass	292.73 g/mol
Appearance	Green cubic crystals
Solubility	Soluble in cold water; increases in hot water
Primary Application	Electroless nickel plating
Other Applications	Catalysis, ceramics, colorants

Mechanism of Action

The mechanism by which nickel hypophosphite hexahydrate exerts its effects is primarily through its role as a reducing agent and precursor in catalytic reactions. In hydrogen evolution reactions, nickel phosphide catalysts derived from this compound facilitate the reduction of protons to hydrogen gas. The catalytic activity is closely related to the binding strength of reaction intermediates on the catalyst surface .

Comparison with Similar Compounds

Nickel hypophosphite hexahydrate can be compared with other nickel phosphides and metal phosphides:

Nickel Phosphide (Ni₂P): Similar in catalytic properties but differs in preparation methods and specific applications.

Nickel Phosphide (Ni₁₂P₅): Another form of nickel phosphide with different phase and catalytic properties.

Other Metal Phosphides: Compounds like iron, cobalt, and molybdenum phosphides also exhibit catalytic properties but differ in their specific applications and efficiencies.

This compound stands out due to its specific use in electroless nickel plating and its role as a precursor for highly active nickel phosphide catalysts.

Biological Activity

Nickel hypophosphite hexahydrate (Ni(H₂PO₂)₂·6H₂O) is a compound that has garnered attention for its potential biological activity, particularly in biochemical reactions and its interactions with various cellular processes. This article aims to provide a comprehensive overview of its biological effects, mechanisms of action, and implications for health and industry.

This compound is characterized by its green cubic crystalline structure and is soluble in water, with increased solubility at elevated temperatures. Its chemical formula is $\text{H}_{12}\text{NiO}_{10}\text{P}_2$ . The compound serves as a precursor for nickel phosphide catalysts, which are utilized in various applications including hydrogen evolution reactions.

Target of Action

Nickel hypophosphite primarily influences the electrochemical behavior of nickel in hypophosphorous acid solutions. This interaction facilitates the anodic oxidation processes critical for nickel plating applications .

Biochemical Pathways

The compound plays a role in several key biochemical pathways:

• Reduction of Metal Ions : Nickel hypophosphite acts as a reducing agent, converting metal ions to their elemental forms, which is crucial for catalytic activities involving enzymes like hydrogenases and phosphatases .
• Cellular Metabolism : It influences cellular processes such as energy production and cellular signaling pathways, impacting gene expression and metabolic flux .

Cellular Effects

Research indicates that nickel hypophosphite can modulate various cellular functions:

• Enzyme Interactions : The compound can activate or inhibit enzymes by altering their active sites, which affects catalytic activities .
• Oxidative Stress : At elevated concentrations, nickel compounds can induce oxidative stress, leading to cellular damage .

Dosage Effects

Studies have shown that the biological effects of nickel hypophosphite are dose-dependent:

• Low Doses : Enhance certain biochemical reactions.
• High Doses : Induce toxic effects such as oxidative stress and apoptosis in animal models .

In Vitro Studies

In one study involving L929 cells, treatment with nickel ions (derived from nickel hypophosphite) demonstrated significant cytotoxicity. The results indicated a decrease in cell proliferation with increasing concentrations over time:

Treatment Duration	100 μM Ni²⁺	200 μM Ni²⁺
12 h	1490 genes	1403 genes
24 h	789 genes	963 genes
48 h	652 genes	916 genes
72 h	729 genes	1230 genes

This study highlights the differential expression of genes associated with oxidative stress and apoptosis pathways following exposure to nickel ions .

Animal Model Studies

In animal models, exposure to nickel hypophosphite resulted in notable changes in reproductive health. High levels of nickel exposure were linked to decreased testosterone levels and altered sperm motility, indicating potential reproductive toxicity .

Safety and Hazards

When handling this compound, it is crucial to observe safety precautions due to potential health risks. Avoiding dust formation and minimizing skin contact are recommended to prevent adverse effects associated with inhalation or dermal exposure .

Future Directions

Research into this compound continues to explore its potential applications in biocatalysis and materials science. Understanding its biological activity can lead to advancements in developing low-cost catalysts for energy conversion technologies while addressing safety concerns related to its toxicity.

Q & A

Q. Basic: What are the common synthetic routes for Nickel Hypophosphite Hexahydrate, and what are the critical parameters influencing its purity and yield?

This compound (Ni(H₂PO₂)₂·6H₂O) is typically synthesized via wet chemical precipitation or hydrothermal methods . Key parameters include:

• Precursor selection : Nickel salts (e.g., Ni(NO₃)₂·6H₂O, NiCl₂·6H₂O) and sodium hypophosphite (NaH₂PO₂) are common precursors .
• Molar ratios : A stoichiometric excess of sodium hypophosphite (≥2:1 NaH₂PO₂:Ni²⁺) ensures complete reduction and complexation .
• Temperature and pH : Reactions are conducted at 60–90°C under mildly acidic conditions (pH 4–6) to prevent hydrolysis of hypophosphite ions .
• Post-synthesis treatment : Washing with ethanol/water and vacuum drying at 60°C minimize residual impurities .

Q. Advanced: How does phosphorus doping via this compound influence the electronic structure and catalytic activity of Ni-based electrocatalysts for oxygen evolution reaction (OER)?

Phosphorus doping enhances OER activity by:

• Electronic modulation : Incorporation of P into Ni lattices (e.g., forming Ni₂P/Co₂P heterostructures) reduces the d-band center of Ni, optimizing adsorption of oxygen intermediates .
• Surface morphology : P doping promotes the formation of hierarchical nanostructures (e.g., nanosheets or nanorods), increasing electroactive surface areas .
• In-situ characterization : XPS and EXAFS reveal P-induced charge redistribution, while DFT calculations validate enhanced *OH/*O adsorption energetics .
  Methodological note : Controlled thermal annealing (300–400°C under Ar/H₂) is critical for phase-pure phosphide formation .

Q. Basic: What analytical techniques are used to characterize the structural and compositional properties of this compound?

Key techniques include:

• X-ray diffraction (XRD) : Confirms crystallinity and phase purity by matching peaks with reference data (e.g., JCPDS 00-024-0032) .
• SEM/TEM : Reveals morphology (e.g., rod-like or spherical particles) and particle size distribution .
• XPS : Identifies oxidation states of Ni (Ni²⁺) and P (P⁻ in hypophosphite), with O 1s spectra confirming hydration .
• FTIR : Detects hypophosphite ligands (P–O stretching at 950–1100 cm⁻¹) and hydration bands (O–H at 3400 cm⁻¹) .

Q. Advanced: How can researchers resolve contradictions in deposit morphology and phosphorus content during electroless nickel plating using this compound?

Discrepancies in deposit properties often arise from:

• Bath composition : Higher lactic acid concentrations increase P content (from 4% to 12%) but reduce roughness due to stabilized Ni²⁺-ligand complexes .
• pH and temperature : Elevated pH (>6) promotes Ni(OH)₂ precipitation, altering nucleation sites from conical to nodular .
• Additives : Surfactants (e.g., sodium dodecyl sulfate) refine grain size by suppressing dendritic growth .
  Mitigation strategy : Use in-situ AFM or SEM to monitor initial deposition kinetics and adjust bath parameters dynamically .

Q. Advanced: What strategies enhance the electrochemical performance of this compound-based composites in energy storage applications?

Performance optimization involves:

• Nanocomposite design : Embedding Ni hypophosphite in carbon matrices (e.g., cellulose nanofibrils) improves conductivity and prevents aggregation .
• Synergistic doping : Co-doping with Fe or Cr enhances redox activity by introducing multi-metal active sites .
• Electrolyte engineering : Alkaline electrolytes (e.g., 1M KOH) stabilize Ni³⁺/Ni²⁺ redox couples, critical for supercapacitor cycling stability .
  Benchmark metrics : Achieve specific capacitances >1200 F g⁻¹ at 1 A g⁻¹ and >85% retention after 5000 cycles .

Q. Basic: What safety protocols are recommended for handling this compound in laboratory settings?

• Personal protective equipment (PPE) : Use nitrile gloves, lab coats, and goggles to avoid skin/eye contact .
• Ventilation : Work in fume hoods to prevent inhalation of fine particulates .
• Waste disposal : Neutralize acidic residues with NaHCO₃ before disposal in heavy-metal waste streams .

Q. Advanced: How do mechanistic studies explain the role of hypophosphite ligands in stabilizing Ni²⁺ ions during electrochemical deposition?

Hypophosphite (H₂PO₂⁻) acts as both a reducing agent and stabilizer :

• Reduction mechanism : H₂PO₂⁻ donates electrons to reduce Ni²⁺ to Ni⁰ via intermediate Ni–P bonds, confirmed by cyclic voltammetry .
• Complexation : Hypophosphite forms stable [Ni(H₂PO₂)₂(H₂O)₂] complexes, delaying hydrolysis and enabling uniform deposition .
• In-situ monitoring : Raman spectroscopy tracks ligand decomposition and Ni⁰ nucleation during electrodeposition .